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Compound of Interest

Compound Name: 3,5-Disulfobenzoic acid

CAS No.: 121-48-2

Cat. No.: B086274

Get Quote

Core Applications: Coordination Chemistry (MOFs), Pharmaceutical Salt Formation, and

Dendrimer Functionalization.

Executive Summary
3,5-Disulfobenzoic acid (CAS: 28347-97-9) is a tri-functional benzene derivative featuring one

carboxylic acid group and two sulfonic acid groups in the meta positions. Unlike its lipophilic

analogs (e.g., 3,5-dinitrobenzoic acid), 3,5-DSBA is highly hydrophilic and a strong acid.

Its utility stems from three distinct chemical behaviors:

Strong Acidity: It serves as a potent counter-ion for solubilizing basic pharmaceutical

ingredients (APIs).

Ligand Geometry: The

symmetry and rigid aromatic core make it an ideal linker for Metal-Organic Frameworks
(MOFs), particularly with lanthanides.
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Surface Functionalization: It is used to cap poly(lysine) dendrimers, imparting anionic

charges that inhibit viral entry (HIV/HSV).

Physicochemical Profile
The unique reactivity of 3,5-DSBA is dictated by the electron-withdrawing nature of the two

sulfonate groups, which significantly increases the acidity of the central carboxyl group

compared to unsubstituted benzoic acid.

Table 1: Core Chemical Data
Property Value / Description

IUPAC Name 3,5-Disulfobenzoic acid

CAS Number 28347-97-9 (Acid), 19089-55-5 (Disodium Salt)

Molecular Formula

Molecular Weight 282.25 g/mol

Acidity (pKa)

Sulfonic groups:

(Strong acid)Carboxylic group:

(Enhanced by -I effect)

Solubility
Highly soluble in water, lower alcohols; Insoluble

in non-polar solvents (hexane, toluene).[1]

Geometry
Planar aromatic ring with substituents at 1, 3, 5

positions (Trigonal planar-like node).

Synthesis & Production Logic
The synthesis of 3,5-DSBA relies on Electrophilic Aromatic Substitution (EAS). The carboxyl

group of benzoic acid is a meta-director. However, introducing two bulky, electron-withdrawing

sulfonic groups requires forcing conditions (Oleum/High Temperature) to overcome the

deactivation of the ring after the first sulfonation.

Mechanistic Pathway[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0375720.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation: Benzoic acid is dissolved in oleum (fuming sulfuric acid containing free

).

First Sulfonation: Occurs at the meta position (3-sulfobenzoic acid).

Second Sulfonation: Requires elevated temperatures (

) and excess

to sulfonate the remaining meta position (5-position).

Isolation: Often isolated as the barium or sodium salt to manage its extreme hygroscopicity.

Visualization: Synthesis Workflow
The following diagram illustrates the critical process flow from raw benzoic acid to the isolated

salt form.
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Caption: Thermal sulfonation pathway requiring oleum to overcome ring deactivation.

Applications in Research & Development
A. Metal-Organic Frameworks (MOFs)
3,5-DSBA acts as a rigid, multitopic ligand. The carboxylate and sulfonate groups have different

coordination affinities (Hard Soft Acid Base theory).

Lanthanide Coordination: The sulfonate oxygen atoms coordinate effectively with "hard"

lanthanide ions (e.g.,
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,

), creating luminescent coordination polymers.

Structural Role: It often forms 2D or 3D networks where the aromatic ring acts as a spacer,

preventing structural collapse.

B. Pharmaceutical Salt Selection
In drug development, 3,5-DSBA is a "Problem Solver" counter-ion.

Solubility Enhancement: Basic drugs with poor aqueous solubility (Class II/IV) can be

converted to 3,5-disulfobenzoate salts. The high polarity of the two sulfonate tails

dramatically increases the solvation energy.

Stability: Unlike hydrochloride salts, which can be hygroscopic or volatile (loss of HCl),

disulfobenzoate salts are generally non-volatile and thermally stable.

C. Antiviral Dendrimers
Research indicates that poly(lysine) dendrimers surface-functionalized with 3,5-DSBA exhibit

potent antiviral activity against HIV and HSV. The high density of anionic sulfonate groups

mimics the electrostatic properties of heparan sulfate, blocking viral entry into cells.

Experimental Protocols
Protocol A: Laboratory Scale Synthesis (Via Oleum)
Safety Warning: Oleum is extremely corrosive and reacts violently with water. Perform in a

fume hood with full PPE.

Setup: Equip a 500 mL round-bottom flask with a mechanical stirrer, thermometer, and reflux

condenser protected by a drying tube.

Addition: Place 50 g of Benzoic Acid in the flask. Slowly add 150 mL of Fuming Sulfuric Acid

(20% Oleum).

Reaction: Heat the mixture gradually to 230°C. Maintain this temperature for 4 hours.
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Note: The solution will turn dark brown.

Quenching: Cool the mixture to room temperature. Pour the reaction mass very slowly onto

500 g of crushed ice with vigorous stirring.

Purification (As Barium Salt): Add Barium Carbonate (

) until effervescence ceases (neutralization). Filter off the Barium Sulfate (

) precipitate. The filtrate contains the barium salt of 3,5-DSBA.

Acid Recovery: Treat the filtrate with exact equivalents of dilute

to precipitate Barium (as

) and release the free acid.

Protocol B: Acid-Base Titration (Purity Check)
Due to the hygroscopic nature of the free acid, purity must be verified before use in precise

stoichiometry (e.g., MOF synthesis).

Solvent: Dissolve 100 mg of 3,5-DSBA in 50 mL deionized water.

Titrant: 0.1 N NaOH (standardized).

Indicator: Phenolphthalein (for the carboxylic proton) or conductometric titration for distinct

endpoints.

Calculation:

Note: The equivalent weight depends on whether you are titrating all 3 protons or just the

sulfonic groups.

Decision Logic: When to Use 3,5-DSBA
The following decision tree assists formulation scientists in selecting 3,5-DSBA over other

counter-ions.
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Caption: Logic flow for selecting 3,5-DSBA in pharmaceutical formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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